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Compound of Interest

Compound Name: 1-Bromo-5-butylundecane

Cat. No.: B13365419

Get Quote

Part 1: Strategic Significance (The "Why")
In the development of Non-Fullerene Acceptors (NFAs) like the Y6 series and polymer donors

(e.g., PM6), the positioning of alkyl side chains is a decisive factor in determining device

efficiency.

Standard Guerbet chains (e.g., 2-butyloctyl, 2-hexyldecyl) possess a branching point at the C2

position. While effective for solubility, the steric bulk at C2 often creates a "steric cone" close to

the

-conjugated backbone, twisting the molecule and disrupting close

-

stacking.

1-Bromo-5-butylundecane represents a "Remote Branching" strategy.[1] By shifting the

branching point to C5, the bulky aliphatic knot is moved away from the conjugated core.

Key Advantages:
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Reduced Steric Hindrance: Allows the aromatic backbones to approach closer (< 3.6 Å),

enhancing charge transport.

Optimized Solubility: Maintains entropy-driven solubility without compromising solid-state

packing.

Morphology Control: Promotes favorable face-on orientation in thin films, critical for vertical

charge transport in solar cells.

Part 2: Synthesis Protocol (The "How")
Since 1-Bromo-5-butylundecane is not a direct product of the Guerbet reaction, it is

synthesized via a C3-homologation of a standard Guerbet halide (2-butyloctyl bromide).

Retrosynthetic Logic
Target: 1-Bromo-5-butylundecane (C15)

Precursor: 5-Butylundecan-1-ol

Key Intermediate: 5-Butylundec-1-ene

Starting Material: 2-Butyloctyl bromide (C12) + Allylmagnesium bromide (C3)

Step-by-Step Methodology
Stage 1: Grignard Allylation (Carbon Chain Extension)

Reagents: 2-Butyloctyl bromide, Magnesium turnings, Allyl bromide (or Allylmagnesium

bromide).

Mechanism: Formation of 2-butyloctylmagnesium bromide followed by coupling with allyl

bromide.

Protocol:

Activate Mg turnings (1.2 eq) with iodine in dry THF.

Add 2-butyloctyl bromide (1.0 eq) dropwise at reflux to form the Grignard reagent.
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Cool to 0°C and add Allyl bromide (1.2 eq) slowly.

Reflux for 12 hours. Quench with saturated NH₄Cl.

Result: 5-Butylundec-1-ene.

Stage 2: Hydroboration-Oxidation (Anti-Markovnikov Hydration)
Reagents: 9-BBN (0.5 M in THF), NaOH, H₂O₂.

Rationale: We need a primary alcohol at C1. 9-BBN is selected for its high regioselectivity

compared to BH₃.

Protocol:

Dissolve 5-Butylundec-1-ene in dry THF under Argon.

Add 9-BBN (1.2 eq) at 0°C; stir at room temperature for 12 hours.

Cool to 0°C. Add 3M NaOH followed by 30% H₂O₂ dropwise (Exothermic!).

Reflux for 1 hour to complete oxidation.

Result: 5-Butylundecan-1-ol.[2]

Stage 3: Appel Bromination (Functionalization)
Reagents: CBr₄, PPh₃, DCM.

Rationale: Neutral conditions prevent skeletal rearrangement common with HBr/H₂SO₄.

Protocol:

Dissolve 5-Butylundecan-1-ol (1.0 eq) and CBr₄ (1.25 eq) in DCM at 0°C.

Add PPh₃ (1.25 eq) portion-wise.

Stir at RT for 3 hours.

Precipitate Triphenylphosphine oxide with hexane; filter and concentrate.
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Purify via silica gel chromatography (Hexanes).

Final Product: 1-Bromo-5-butylundecane.

Part 3: Visualization of Workflows
Figure 1: Synthesis Pathway
The following diagram illustrates the transformation from a standard C2-branched Guerbet

precursor to the C5-remote branched target.
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Caption: Synthesis of 1-Bromo-5-butylundecane via C3-homologation of 2-butyloctyl bromide.

Figure 2: Structure-Property Relationship (SAR)
Comparison of Steric Impact between Standard C2 (Guerbet) and Remote C5 Branching.
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Caption: Impact of branching position on steric hindrance and pi-pi stacking in organic

semiconductors.

Part 4: Technical Specifications & QC
When procuring or synthesizing this material, the following specifications are mandatory for

electronic-grade applications.

Property Specification Method

Appearance Colorless Oil Visual

Purity > 98.0% GC-MS / 1H-NMR

Water Content < 50 ppm Karl Fischer

1H NMR (CDCl3) 3.40 (t, 2H, -CH2Br), 1.85 (m,

2H), 1.25 (br, bulk), 0.88 (t, 6H)
Varian 400 MHz

Boiling Point ~145°C at 0.1 mmHg Vacuum Distillation

Critical QC Note: Impurities containing traces of the alkene intermediate (5-butylundec-1-ene)

can act as charge traps in OFET devices. Ensure complete conversion during the

hydroboration step.

Part 5: Application in Material Synthesis
To attach this side chain to a conjugated monomer (e.g., a dithienopyrrole or benzodithiophene

unit), use a standard Williamson Ether Synthesis (for phenols) or Nucleophilic Substitution (for

amides/amines).

Protocol for N-Alkylation (e.g., for Y6-series acceptor):

Reagents: Dithienothiophen[3,2-b]-pyrrolobenzothiadiazole core, K₂CO₃, DMF.

Procedure:

Suspend the core molecule in dry DMF.
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Add K₂CO₃ (3.0 eq) and 1-Bromo-5-butylundecane (2.5 eq).

Heat to 80-100°C for 12-24 hours.

Monitor by TLC (disappearance of N-H spot).

Outcome: The "Remote Branched" NFA, ready for end-capping.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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